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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in resolving

issues with the 2470 WIZARD² Automatic Gamma Counter. The information is presented in a

clear question-and-answer format to directly address specific problems encountered during

experiments, with a focus on troubleshooting high background counts.

Frequently Asked Questions (FAQs)
Q1: What are the typical background count rates for the 2470 WIZARD²?

A1: The expected background counts for the 2470 WIZARD² can vary based on the local

laboratory environment. However, PerkinElmer provides typical performance data. These

values serve as a baseline for determining if your instrument's background is significantly

elevated.[1]

Isotope
Typical Background (Counts Per Minute -
CPM)

¹²⁵I 50 CPM

⁵⁷Co 90 CPM

Q2: What is Instrument Performance Assessment (IPA) and how does it relate to background

counts?
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A2: Instrument Performance Assessment (IPA) is a quality control feature in the WIZARD²

software that monitors key instrument parameters.[1][2] It automatically tracks and evaluates

data, providing warnings for out-of-control conditions for nine parameters, including the

background CPM in the counting window.[1][2] Regularly reviewing IPA data can help you

proactively identify and address rising background counts.

Q3: What design features of the 2470 WIZARD² help to minimize background counts?

A3: The 2470 WIZARD² is engineered with several features to ensure low background and high

sensitivity. The detector assembly and conveyor are shielded with lead to protect against

external radiation sources.[2] Additionally, the sample racks have inherent contamination

guards, and samples are separated from the detectors by disposable, liquid-tight sample

holders to prevent contamination.[2]

Troubleshooting Guide: High Background Counts
High background counts can compromise the accuracy of your results. This guide provides a

systematic approach to identifying and resolving the root cause of elevated background

readings on your 2470 WIZARD².

The following diagram illustrates a logical workflow for troubleshooting high background counts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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